rac-Pregabalin-13C3 (100 μg/mL in Methanol)
Description
Rac-Pregabalin-13C3 is a variant of Pregabalin, a medication used to treat epilepsy, neuropathic pain, fibromyalgia, and generalized anxiety disorder . It has a molecular weight of 162.20 and its formula is C3C5H17NO2 . It appears as a white to off-white solid .
Synthesis Analysis
The synthesis of Pregabalin involves various methods. One method involves the reaction of Pregabalin with 1,2-naphthoquinone-4-sulphonate sodium (NQS), yielding an orange-colored product .Molecular Structure Analysis
The molecular structure of rac-Pregabalin-13C3 is evaluated based on its crystal structure in congruence with properties such as melting behavior, solubility, and lattice energies . The InChI string for rac-Pregabalin-13C3 isInChI=1S/C8H17NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)/i4+1,5+1,8+1 . Chemical Reactions Analysis
Pregabalin reacts with 1,2-naphthoquinone-4-sulphonate sodium (NQS) to form an orange-colored product . This reaction is used in the determination of Pregabalin in capsules.Physical And Chemical Properties Analysis
Rac-Pregabalin-13C3 is a white to off-white solid . Its molecular weight is 162.20 and its formula is C3C5H17NO2 .Safety And Hazards
properties
IUPAC Name |
3-(amino(113C)methyl)-5-methyl(1,2-13C2)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)/i4+1,5+1,8+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYXYPKUFHZROOJ-LGMPQVEQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(=O)O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC([13CH2][13C](=O)O)[13CH2]N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac-Pregabalin 13C3 | |
CAS RN |
1189980-48-0 |
Source
|
| Record name | 1189980-48-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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